Cas no 2060034-25-3 (2-2-(ethylamino)-6-oxo-1,6-dihydropyrimidin-5-ylacetic acid)

• Product Name: 2-2-(ethylamino)-6-oxo-1,6-dihydropyrimidin-5-ylacetic acid
• CAS No: 2060034-25-3
• MF: C₈H₁₁N₃O₃
• MW: 197.191241502762
• MDL: MFCD30498974
• CID: 5222193
• PubChem ID: 125453647
• Update Time: 2025-11-01

2-2-(ethylamino)-6-oxo-1,6-dihydropyrimidin-5-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidineacetic acid, 2-(ethylamino)-3,4-dihydro-4-oxo-
• 2-2-(ethylamino)-6-oxo-1,6-dihydropyrimidin-5-ylacetic acid

• MDL： MFCD30498974
• Inchi： 1S/C8H11N3O3/c1-2-9-8-10-4-5(3-6(12)13)7(14)11-8/h4H,2-3H2,1H3,(H,12,13)(H2,9,10,11,14)
• InChI Key： QRBBZVFJHZSVOX-UHFFFAOYSA-N
• SMILES： C1(NCC)=NC=C(CC(O)=O)C(=O)N1

Additional information on 2-2-(ethylamino)-6-oxo-1,6-dihydropyrimidin-5-ylacetic acid

Introduction to 2-2-(ethylamino)-6-oxo-1,6-dihydropyrimidin-5-ylacetic acid (CAS No. 2060034-25-3)

2-2-(ethylamino)-6-oxo-1,6-dihydropyrimidin-5-ylacetic acid, identified by its CAS number 2060034-25-3, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This heterocyclic organic molecule belongs to the pyrimidine class, a structural motif widely recognized for its biological activity and therapeutic potential. The compound’s unique chemical framework, featuring an ethylamino substituent at the 2-position and an acetic acid moiety at the 5-position, contributes to its diverse pharmacological properties. Its synthesis and applications have garnered considerable attention in recent years, particularly in the development of novel therapeutic agents.

The structural characteristics of 2-2-(ethylamino)-6-oxo-1,6-dihydropyrimidin-5-ylacetic acid make it a versatile intermediate in medicinal chemistry. The presence of the 6-oxo group enhances its reactivity, enabling various functionalization strategies that can be exploited in drug design. Additionally, the ethylamino side chain introduces basicity, which is often leveraged to modulate binding interactions with biological targets. These features have positioned this compound as a valuable scaffold for exploring new pharmacological pathways.

In recent years, there has been growing interest in pyrimidine derivatives due to their demonstrated efficacy across multiple therapeutic areas. Studies have highlighted the potential of such compounds in addressing diseases ranging from infectious disorders to chronic conditions. The acetic acid functionality in 2-2-(ethylamino)-6-oxo-1,6-dihydropyrimidin-5-ylacetic acid not only contributes to its solubility but also serves as a site for further derivatization, allowing chemists to fine-tune its pharmacokinetic and pharmacodynamic profiles.

One of the most compelling aspects of this compound is its role in preclinical research. Researchers have been investigating its interactions with various enzymes and receptors, seeking to uncover new mechanisms of action. For instance, preliminary studies suggest that derivatives of 2-2-(ethylamino)-6-oxo-1,6-dihydropyrimidin-5-ylacetic acid may exhibit inhibitory effects on certain kinases and transcription factors, making them promising candidates for anti-cancer therapies. Furthermore, its ability to modulate immune responses has been explored in models of inflammation and autoimmunity.

The synthesis of 2-2-(ethylamino)-6-oxo-1,6-dihydropyrimidin-5-ylacetic acid involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These techniques not only streamline the production process but also enhance the scalability of the synthesis, which is crucial for industrial applications.

The chemical properties of this compound also make it an attractive candidate for computational studies. Molecular modeling techniques have been utilized to predict its binding affinity to biological targets and to rationalize its observed pharmacological effects. These computational approaches complement experimental efforts by providing insights into the molecular interactions that underpin its biological activity.

Recent advancements in drug discovery have emphasized the importance of structure-based design. By leveraging knowledge about the three-dimensional structure of target proteins, chemists can design analogs of 2-2-(ethylamino)-6-oxo-1,6-dihydropyrimidin-5-ylacetic acid that exhibit improved potency and selectivity. This strategy has led to the identification of novel lead compounds with significant therapeutic potential.

The role of 2-(ethylamino)-6-oxyo-pyrrolopyridine derivatives, including those derived from 2(ethanaminol]-6(ethanaminol]-pyrimidine acetic acids, has been further underscored by their incorporation into clinical trials. These trials aim to evaluate their safety and efficacy in treating various diseases. The outcomes of these studies will provide critical data on their potential as therapeutic agents and will guide future research directions.

The versatility of CAS No 2060034253 extends beyond its use as a standalone compound; it serves as a building block for more complex molecules. By incorporating this scaffold into larger structures, researchers can create hybrid compounds with tailored properties that may offer advantages over existing treatments. This modular approach is particularly valuable in developing next-generation therapeutics that address unmet medical needs.

The future prospects for CAS No 2060034253 are promising, with ongoing research exploring new synthetic routes and applications. As our understanding of biological systems continues to evolve, so too will our ability to harness this compound’s potential for therapeutic benefit. Collaborative efforts between academia and industry are essential in translating these findings into tangible medical advances.